Cas no 811842-39-4 (2'-(trifluoromethyl)-3-biphenylamine Hydrochloride (1:1))

• Product Name: 2'-(trifluoromethyl)-3-biphenylamine Hydrochloride (1:1)
• CAS No: 811842-39-4
• MF: C₁₃H₁₁ClF₃N
• MW: 273.681352853775
• CID: 1802040
• PubChem ID: 2760740
• Update Time: 2025-04-21

2'-(trifluoromethyl)-3-biphenylamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2'-(Trifluoromethyl)-3-biphenylamine hydrochloride (1:1)
• 2'-TRIFLUOROMETHYL-BIPHENYL-3-YLAMINE HYDROCHLORIDE
• 2'-TRIFLUOROMETHYLBIPHENYL-3-YLAMINEHYDROCHLORIDE
• CS-0455882
• 2'-trifluoromethyl-biphenyl-3-ylamine, hydrochloride
• 2'-trifluoromethyl-biphenyl-3-ylaminehydrochloride
• 2'-trifluoromethylbiphenyl-3-ylamine hydrochloride
• SB81834
• 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine hydrochloride
• 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-aminehydrochloride
• MFCD06739425
• 2'-(trifluoromethyl)biphenyl-3-amine hydrochloride
• 811842-39-4
• 3-[2-(trifluoromethyl)phenyl]aniline;hydrochloride
• 2'-(trifluoromethyl)-3-biphenylamine Hydrochloride (1:1)

• MDL： MFCD06739425
• Inchi： 1S/C13H10F3N.ClH/c14-13(15,16)12-7-2-1-6-11(12)9-4-3-5-10(17)8-9;/h1-8H,17H2;1H
• InChI Key： CIZFMYNRDFCVMG-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 273.0532115g/mol
• Monoisotopic Mass: 273.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

2'-(trifluoromethyl)-3-biphenylamine Hydrochloride (1:1) Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：